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Compound of Interest

Compound Name: L-Phenylalanine-15N,d8

Cat. No.: B12415382 Get Quote

Technical Guide: L-Phenylalanine-15N,d8 -
Safety, Handling, and Storage
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and storage

recommendations for L-Phenylalanine-15N,d8, a stable isotope-labeled amino acid crucial for

various research applications.

Introduction
L-Phenylalanine-15N,d8 is a non-radioactive, stable isotope-labeled version of the essential

amino acid L-phenylalanine. In this molecule, the nitrogen atom in the amino group is replaced

with its heavier isotope, ¹⁵N, and all eight hydrogen atoms on the phenyl ring and the β-carbon

are replaced with deuterium (d8). This labeling makes it a powerful tool in metabolomics,

proteomics, and biomolecular Nuclear Magnetic Resonance (NMR), allowing for precise

tracking and quantification in biological systems.[1][2][3]

Safety and Hazard Information
Based on available safety data for the unlabeled L-Phenylalanine and information from

suppliers of the labeled compound, L-Phenylalanine-15N,d8 is not classified as a hazardous

substance.[4] However, as with any chemical, it should be handled with appropriate laboratory

precautions.
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General Safety Precautions:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]

Skin Protection: Wear protective gloves and a lab coat.[5]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is generally not required. Avoid inhaling dust.[5]

Ingestion: Avoid ingestion. If swallowed, rinse mouth with water.[4]

Handling and Use
Proper handling techniques are essential to maintain the integrity and purity of L-
Phenylalanine-15N,d8.

General Handling:

Handle in a well-ventilated area.

Avoid formation of dust.[5]

Minimize exposure to moisture and light.[1][2]

For preparing solutions, bring the compound to room temperature before opening the vial to

prevent condensation.

Solution Preparation:

Solvents: L-Phenylalanine-15N,d8 is soluble in water.[5] For stock solutions, high-purity

solvents should be used.

pH: Maintain a neutral pH for aqueous solutions to prevent the exchange of deuterium

atoms.

Cross-contamination: Use clean equipment and techniques to avoid contamination with

unlabeled L-phenylalanine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=BP391100&productDescription=L-PHENYLALANINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP391100&productDescription=L-PHENYLALANINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP391100&productDescription=L-PHENYLALANINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/p17008?userType=undefined
https://www.benchchem.com/product/b12415382?utm_src=pdf-body
https://www.benchchem.com/product/b12415382?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=BP391100&productDescription=L-PHENYLALANINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://isotope.com/l-phenylalanine-d8-15n-dnlm-7180-group
https://isotope.com/amino-acids/protected-amino-acids/l-phenylalanine-d8-15n-dnlm-7180-025
https://www.benchchem.com/product/b12415382?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=BP391100&productDescription=L-PHENYLALANINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Recommendations
Proper storage is critical to ensure the long-term stability and isotopic enrichment of L-
Phenylalanine-15N,d8.

Parameter Recommendation Rationale

Temperature Room temperature.[1][2]
Stable at ambient

temperatures.

Light Store away from light.[1][2]
To prevent potential

photodegradation.

Moisture
Keep container tightly closed

in a dry place.[1][2]

To prevent hydration and

potential degradation.

Inert Atmosphere

For long-term storage of

solutions, consider storing

under an inert atmosphere

(e.g., argon or nitrogen).

To minimize oxidation.

Physicochemical Data
The following table summarizes the key physicochemical properties of L-Phenylalanine-
15N,d8 and its unlabeled counterpart for comparison.

Property L-Phenylalanine-15N,d8
L-Phenylalanine
(unlabeled)

Molecular Formula C₉H₃D₈¹⁵NO₂ C₉H₁₁NO₂

Molecular Weight 174.23 g/mol [1][2] 165.19 g/mol [5]

Appearance White solid White powder/solid[5]

Melting Point Not specified for labeled 270 - 275 °C[5]

Solubility Soluble in water Soluble in water[5]

Experimental Protocol: Example of Use in SILAC
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Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is a common technique where

L-Phenylalanine-15N,d8 can be used. This protocol provides a general workflow.

Objective: To quantify relative protein abundance between two cell populations.

Methodology:

Cell Culture: Culture two populations of the same cell line. One population is grown in "light"

medium containing natural L-phenylalanine, while the other is grown in "heavy" medium

where L-phenylalanine is replaced with L-Phenylalanine-15N,d8.

Metabolic Labeling: Grow the cells for a sufficient number of cell divisions to ensure near-

complete incorporation of the labeled amino acid into the proteome.

Experimental Treatment: Apply the experimental condition to one of the cell populations.

Cell Lysis and Protein Extraction: Harvest and lyse the cells from both populations.

Protein Quantification and Mixing: Quantify the total protein from each lysate and mix them in

a 1:1 ratio.

Protein Digestion: Digest the mixed protein sample into peptides using an enzyme such as

trypsin.

Mass Spectrometry (MS) Analysis: Analyze the peptide mixture using high-resolution mass

spectrometry.

Data Analysis: The mass difference between the "light" and "heavy" peptides allows for their

distinct identification and the relative quantification of proteins based on the signal intensities

of the isotopic pairs.

Metabolic Pathway of L-Phenylalanine
L-Phenylalanine is an essential amino acid that is a precursor for the synthesis of tyrosine and

several neurotransmitters. The following diagram illustrates its primary metabolic pathways.
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Caption: Metabolic fate of L-Phenylalanine.

Disclaimer: The information provided in this technical guide is intended for use by qualified

professionals and is based on currently available data. It is the responsibility of the user to

conduct their own safety assessments and to comply with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and storage recommendations for L-
Phenylalanine-15N,d8.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415382#safety-handling-and-storage-
recommendations-for-l-phenylalanine-15n-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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